Cas no 1375474-59-1 (4,4-difluoro-2-phenylbutanoic acid)

• Product Name: 4,4-difluoro-2-phenylbutanoic acid
• CAS No: 1375474-59-1
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• MDL: MFCD21602701
• CID: 5169627
• PubChem ID: 73994799
• Update Time: 2025-10-29

4,4-difluoro-2-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-(2,2-difluoroethyl)-
• 4,4-Difluoro-2-phenylbutanoic acid
• 4,4-difluoro-2-phenylbutanoic acid

• MDL： MFCD21602701
• Inchi： 1S/C10H10F2O2/c11-9(12)6-8(10(13)14)7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,13,14)
• InChI Key： PHHJOFMVWMGXNH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C(=O)O)CC(F)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 4,4-difluoro-2-phenylbutanoic acid

Introduction to 4,4-Difluoro-2-phenylbutanoic Acid (CAS No. 1375474-59-1)

4,4-Difluoro-2-phenylbutanoic acid (CAS No. 1375474-59-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluoroalkanoic acids and is characterized by its unique structural features, including the presence of two fluorine atoms and a phenyl group. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs with improved pharmacological properties.

The molecular formula of 4,4-difluoro-2-phenylbutanoic acid is C₁₀H₉F₂O₂, and its molecular weight is approximately 205.17 g/mol. The compound's structure consists of a butanoic acid backbone with two fluorine atoms at the 4-position and a phenyl group attached to the 2-position. The presence of fluorine atoms significantly affects the compound's physicochemical properties, such as its lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, 4,4-difluoro-2-phenylbutanoic acid has been studied for its potential as a building block in the synthesis of more complex molecules with therapeutic value. One notable application is in the development of inhibitors for specific enzymes involved in various diseases. For instance, researchers have explored its use as a scaffold for designing inhibitors of histone deacetylases (HDACs), which are implicated in cancer and neurodegenerative disorders. The fluorine atoms enhance the compound's binding affinity to these enzymes, potentially leading to more potent and selective inhibitors.

Beyond enzyme inhibition, 4,4-difluoro-2-phenylbutanoic acid has also shown promise in the field of metabolic disorders. Studies have indicated that this compound can modulate key metabolic pathways, such as those involved in glucose and lipid metabolism. This property makes it a potential candidate for treating conditions like diabetes and obesity. The ability to fine-tune metabolic processes through small molecule intervention is a significant area of interest in modern pharmacology.

The synthesis of 4,4-difluoro-2-phenylbutanoic acid involves several well-established chemical reactions. One common approach is the alkylation of a phenylacetic acid derivative followed by fluorination at the desired positions. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In addition to its therapeutic potential, 4,4-difluoro-2-phenylbutanoic acid has been investigated for its biological activity using various in vitro and in vivo models. Preclinical studies have demonstrated that this compound exhibits low toxicity and good bioavailability, which are essential properties for any drug candidate. These findings have paved the way for further clinical evaluation and potential development into a viable pharmaceutical product.

The ongoing research into 4,4-difluoro-2-phenylbutanoic acid highlights its versatility and potential as a valuable tool in drug discovery and development. Its unique chemical structure provides a foundation for designing molecules with enhanced pharmacological profiles, addressing unmet medical needs across multiple therapeutic areas. As new insights emerge from ongoing studies, it is likely that this compound will continue to play a significant role in advancing our understanding of disease mechanisms and developing innovative treatments.